Cas no 218610-72-1 (1-(2-methylphenyl)piperidin-4-one)
218610-72-1 structure
Product Name:1-(2-methylphenyl)piperidin-4-one
CAS No:218610-72-1
MF:C12H15NO
MW:189.253603219986
CID:1085737
PubChem ID:329775283
Update Time:2025-04-20
1-(2-methylphenyl)piperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(o-Tolyl)piperidin-4-one
- 1-(2-Methylphenyl)piperidin-4-one
- 1-(2-methylphenyl)-4-piperidinone
- 1-(2-methylphenyl)piperidin-4-one(SALTDATA: FREE)
- AG-E-59647
- Ambcb4000330
- CTK4E7816
- MolPort-004-331-194
- SureCN1361268
- A935203
- DA-18699
- AKOS000171807
- SCHEMBL1361268
- 1-(2-Methylphenyl)piperidin-4-one, AldrichCPR
- DTXSID50626951
- ALBB-036420
- SB41223
- 218610-72-1
- MFCD09055172
- 1-(2-methylphenyl)piperidin-4-one
-
- MDL: MFCD09055172
- Inchi: 1S/C12H15NO/c1-10-4-2-3-5-12(10)13-8-6-11(14)7-9-13/h2-5H,6-9H2,1H3
- InChI Key: UNCRRVZLEDFGBN-UHFFFAOYSA-N
- SMILES: O=C1CCN(C2C=CC=CC=2C)CC1
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.084
- Melting Point: Not available
- Boiling Point: 325.9°C at 760 mmHg
- Flash Point: 126.2°C
- Refractive Index: 1.555
- PSA: 20.31000
- LogP: 2.22930
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(2-methylphenyl)piperidin-4-one Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-methylphenyl)piperidin-4-one Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-methylphenyl)piperidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357080-10mg |
1-(2-methylphenyl)piperidin-4-one |
218610-72-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M357080-50mg |
1-(2-methylphenyl)piperidin-4-one |
218610-72-1 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M357080-100mg |
1-(2-methylphenyl)piperidin-4-one |
218610-72-1 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM306040-1g |
1-(o-Tolyl)piperidin-4-one |
218610-72-1 | 95% | 1g |
$154 | 2022-09-01 | |
| eNovation Chemicals LLC | Y1239072-1g |
1-(2-METHYLPHENYL)PIPERIDIN-4-ONE |
218610-72-1 | 95% | 1g |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1239072-5g |
1-(2-METHYLPHENYL)PIPERIDIN-4-ONE |
218610-72-1 | 95% | 5g |
$1230 | 2024-06-07 | |
| 1PlusChem | 1P007PGR-1g |
1-(2-METHYLPHENYL)PIPERIDIN-4-ONE |
218610-72-1 | 95% | 1g |
$242.00 | 2023-12-18 | |
| 1PlusChem | 1P007PGR-5g |
1-(2-METHYLPHENYL)PIPERIDIN-4-ONE |
218610-72-1 | 95% | 5g |
$948.00 | 2023-12-18 | |
| A2B Chem LLC | AD58795-1g |
1-(o-Tolyl)piperidin-4-one |
218610-72-1 | 95% | 1g |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AD58795-5g |
1-(o-Tolyl)piperidin-4-one |
218610-72-1 | 95% | 5g |
$824.00 | 2024-04-20 |
1-(2-methylphenyl)piperidin-4-one Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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